Cas no 2227859-57-4 ((1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol
• CAS No: 2227859-57-4
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• CID: 6283602
• PubChem ID: 165636329
• Update Time: 2025-05-23

(1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol
• EN300-1986812
• 2227859-57-4

• Inchi： 1S/C8H9ClFNO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： YYZBDECHEIZLNV-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H](CN)O

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol

(1S)-2-Amino-1-(4-Chloro-2-Fluorophenyl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2227859-57-4, commonly referred to as (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure features a chiral center at the carbon atom bonded to the amino group, making it a valuable compound for stereochemical studies.

Recent advancements in chiral synthesis have highlighted the importance of (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of enantiomerically pure drugs, which are critical for minimizing adverse effects and enhancing therapeutic efficacy. The presence of chlorine and fluorine substituents on the aromatic ring adds complexity to the molecule, making it a subject of interest for studies on electronic effects and steric interactions.

One of the most promising applications of this compound is in the field of medicinal chemistry. Scientists have investigated its potential as a building block for constructing complex molecules with biological activity. For instance, studies have shown that derivatives of (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol exhibit inhibitory effects on certain enzymes, suggesting their potential use in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-ol has been optimized through various methodologies, including asymmetric catalysis and enantioselective reductions. These techniques have enabled researchers to achieve high enantiomeric excess, which is essential for producing pure enantiomers required in pharmaceutical applications. The molecule's chirality plays a crucial role in its biological activity, as different enantiomers can exhibit varying effects on cellular targets.

In addition to its pharmacological significance, (1S)-2-amino-1-(4-chloro-2-fluorophenyl)ethan-1-l has been studied for its physical and chemical properties. Researchers have examined its solubility, stability, and reactivity under various conditions, providing valuable insights into its behavior in different environments. These studies are essential for understanding how the compound interacts with other molecules and how it can be manipulated for specific applications.

Recent research has also focused on the computational modeling of (1S)-2-amino-l-(4-chloro-Z-fluorophenyl)ethan-l-l's structure and properties. Advanced molecular modeling techniques have been employed to predict its binding affinities to various protein targets, aiding in the design of more effective drug candidates. These computational approaches complement experimental studies, providing a comprehensive understanding of the compound's potential.

In conclusion, (1S)-Z-amino-l-(4-chloro-Z-fluorophenyl)ethan-l-l is a versatile compound with significant implications in organic chemistry and pharmacology. Its unique structure, chiral properties, and potential applications make it a focal point for ongoing research. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.